![molecular formula C9H15BrO B124737 2-Bromo-1-cycloheptylethanone CAS No. 155412-18-3](/img/structure/B124737.png)
2-Bromo-1-cycloheptylethanone
Overview
Description
2-Bromo-1-cycloheptylethanone, also known as BCHE, is an organic compound with a molecular weight of 209.1 g/mol and a chemical formula of C7H11BrO. It is a colorless, volatile liquid with a boiling point of 97-98°C and a melting point of -76°C. BCHE is a versatile compound that has been studied for its potential applications in the synthesis of organic molecules, its mechanism of action, and its biochemical and physiological effects.
Scientific Research Applications
Computational Studies in Chemistry
2-Bromo-1-arylethanones, including derivatives like 2-bromo-1-cycloheptylethanone, have been the subject of computational studies. These studies involve reactions between imidazole and 2-bromo-1-arylethanones, using Density Functional Theory (DFT) calculations. Such research explores the molecular aspects of these chemical reactions, providing insights into their potential applications in chemical synthesis (Erdogan & Erdoğan, 2019).
Synthesis Applications
2-Bromo-cyclohexenecarbaldehyde, closely related to this compound, has seen extensive use in synthetic applications. It's a crucial tool for constructing various compounds with biological, medicinal, and material applications. The advancements in bromovinyl aldehyde chemistry, particularly under palladium-catalyzed conditions, highlight the importance of these compounds in synthetic chemistry (Ghosh & Ray, 2017).
Chemical Synthesis and Reactions
The compound has been utilized in various chemical syntheses and reactions. For instance, 1-bromo-1-alumacyclonona-2,4,6,8-tetraene, produced by the reaction of 1-bromo-2,3,4,5-tetraethylalumole with 3-hexyne, demonstrates the complex reactions these compounds can undergo. These findings are significant for understanding the mechanisms of such chemical reactions (Agou et al., 2015).
Pharmaceutical Applications
In the pharmaceutical field, 2-bromo-1-arylethanones are investigated for their potential in drug development. Studies focus on the cyclization reactions of certain compounds with α-bromoketones, which is crucial for understanding the structure of synthesized compounds and their potential as drugs (Perekhoda et al., 2017).
Antibacterial Activity
2-Bromo-1-arylethanones have been examined for their antimicrobial properties. A study on the synthesis of 2-(2-ethoxy-5-substituted-indol-3-ylidene)-1-arylethanones and related compounds revealed significant antibacterial activity, suggesting their potential use in developing new antibacterial agents (Ashok et al., 2015).
Innovative Synthesis Techniques
Research also delves into innovative synthesis techniques involving 2-bromo-1-arylethanones. For example, the use of olefin templates in queued chemical transformations using late transition metal catalysis demonstrates the versatility of these compounds in complex synthesis processes (Ghasemi et al., 2004).
properties
IUPAC Name |
2-bromo-1-cycloheptylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15BrO/c10-7-9(11)8-5-3-1-2-4-6-8/h8H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSEIUQKEQFKWLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)C(=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10618716 | |
Record name | 2-Bromo-1-cycloheptylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10618716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
155412-18-3 | |
Record name | 2-Bromo-1-cycloheptylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10618716 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-bromo-1-cycloheptylethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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